5-fluoro-2-methoxy-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzenesulfonamide

• IUPAC Name: 5-fluoro-2-methoxy-N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]benzenesulfonamide
• InChI: InChI=1S/C16H20FN3O4S/c1-23-15-6-5-12(17)8-16(15)25(21,22)19-13-9-18-20(10-13)11-14-4-2-3-7-24-14/h5-6,8-10,14,19H,2-4,7,11H2,1H3
• InChI Key: DEXODGZSSPMTKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NC2=CN(N=C2)CC3CCCCO3
• Molecular Formula: C16H20FN3O4S
• Molecular Weight: 369.4 g/mol
• CAS No.: 2034529-68-3

Description

5-fluoro-2-methoxy-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H20FN3O4S and its molecular weight is 369.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy

Research on related benzenesulfonamide derivatives has shown their potential in photodynamic therapy (PDT) for cancer treatment. For instance, new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups have been synthesized and characterized for their photophysical and photochemical properties. These compounds exhibit high singlet oxygen quantum yield and appropriate photodegradation quantum yield, making them suitable as Type II photosensitizers in PDT for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Cyclooxygenase Inhibition

A series of 1,5-diarylpyrazoles with a substituted benzenesulfonamide moiety were synthesized and evaluated for their cyclooxygenase (COX) inhibitory activities. Some compounds demonstrated selectivity and potency for COX-2 inhibition, showing promise as leads for the development of injectable COX-2 specific inhibitors (Pal et al., 2003).

Antimicrobial Activity

Compounds with a benzenesulfonamide pyrazole thio-oxadiazole hybrid structure have been synthesized and shown to possess significant antimicrobial and antitubercular activities. These compounds were effective against various bacterial strains and demonstrated potential as antitubercular agents, highlighting their utility in developing new antimicrobial therapies (Shingare et al., 2018).

Anti-cancer Activity

New benzenesulfonamide derivatives have been synthesized and evaluated for their cytotoxic activities. Some compounds showed promising cytotoxic activities, indicating their potential for further anti-tumor activity studies. Additionally, some of these sulfonamides were found to be strong inhibitors of human carbonic anhydrase isoforms, suggesting their applicability in cancer treatment (Gul et al., 2016).

Anti-inflammatory Applications

Derivatives synthesized from benzenesulfonamide groups have been studied for their effects on pathological pain models in mice. Some compounds exhibited anti-hyperalgesic and anti-edematogenic actions without causing locomotive disorders, making them comparable to known anti-inflammatory drugs like Celecoxib. These findings indicate their potential use in treating inflammatory conditions (Lobo et al., 2015).